Cas no 1510293-47-6 (Ethyl 2,3,3-triethyloxirane-2-carboxylate)

Ethyl 2,3,3-triethyloxirane-2-carboxylate is a specialized oxirane derivative with a carboxylate ester functional group. Its unique triethyl-substituted oxirane structure contributes to its reactivity and potential utility as an intermediate in organic synthesis. The compound’s epoxide ring offers versatility for ring-opening reactions, enabling applications in the preparation of more complex molecules, such as pharmaceuticals or fine chemicals. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound may also serve as a precursor for chiral building blocks due to its stereogenic centers. Careful handling is advised due to the reactivity of the epoxide moiety.
Ethyl 2,3,3-triethyloxirane-2-carboxylate structure
1510293-47-6 structure
Product Name:Ethyl 2,3,3-triethyloxirane-2-carboxylate
CAS No:1510293-47-6
MF:C11H20O3
MW:200.274703979492
CID:5273694
Update Time:2025-10-28

Ethyl 2,3,3-triethyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3,3-triethyloxirane-2-carboxylate
    • Inchi: 1S/C11H20O3/c1-5-10(6-2)11(7-3,14-10)9(12)13-8-4/h5-8H2,1-4H3
    • InChI Key: JOZVTSQBYKXGLW-UHFFFAOYSA-N
    • SMILES: O1C(CC)(CC)C1(CC)C(OCC)=O

Ethyl 2,3,3-triethyloxirane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-699702-0.05g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
0.05g
$612.0 2023-03-10
Enamine
EN300-699702-0.1g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
0.1g
$640.0 2023-03-10
Enamine
EN300-699702-0.25g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
0.25g
$670.0 2023-03-10
Enamine
EN300-699702-0.5g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
0.5g
$699.0 2023-03-10
Enamine
EN300-699702-1.0g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
1g
$0.0 2023-06-07
Enamine
EN300-699702-2.5g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
2.5g
$1428.0 2023-03-10
Enamine
EN300-699702-5.0g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
5.0g
$2110.0 2023-03-10
Enamine
EN300-699702-10.0g
ethyl 2,3,3-triethyloxirane-2-carboxylate
1510293-47-6
10.0g
$3131.0 2023-03-10

Additional information on Ethyl 2,3,3-triethyloxirane-2-carboxylate

Ethyl 2,3,3-Triethyloxirane-2-Carboxylate (CAS No. 1510293-47-6): A Comprehensive Overview

Ethyl 2,3,3-triethyloxirane-2-carboxylate (CAS No. 1510293-47-6) is an intriguing organic compound that has garnered attention in various research and industrial applications. This ester derivative, featuring an oxirane (epoxide) ring, is known for its unique structural and chemical properties. The compound's molecular formula is C11H20O3, and it is often utilized in synthetic chemistry due to its reactivity and versatility.

The ethyl 2,3,3-triethyloxirane-2-carboxylate structure combines an ester functional group with a tri-substituted oxirane ring, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in the development of pharmaceutical intermediates, flavor and fragrance compounds, and specialty chemicals. Its CAS number 1510293-47-6 is frequently searched in chemical databases, highlighting its relevance in modern chemistry.

One of the key reasons for the growing interest in ethyl 2,3,3-triethyloxirane-2-carboxylate is its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's potential as a bio-based intermediate has been explored. Its synthesis can be optimized to reduce waste and energy consumption, aligning with global trends in environmentally friendly chemical production.

In the pharmaceutical sector, CAS 1510293-47-6 is investigated for its utility in constructing complex molecular frameworks. The oxirane ring is a reactive moiety that can undergo ring-opening reactions, enabling the formation of diverse derivatives. This property is particularly valuable in drug discovery, where highly functionalized molecules are often required.

The ethyl 2,3,3-triethyloxirane-2-carboxylate market has seen steady growth, driven by demand from research institutions and specialty chemical manufacturers. Suppliers often highlight its high purity and consistent quality, which are critical for reproducible results in laboratory and industrial settings. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its identity and purity.

Another area of interest is the compound's potential in flavor and fragrance applications. The ester group in ethyl 2,3,3-triethyloxirane-2-carboxylate can contribute to pleasant olfactory properties, making it a candidate for use in perfumery and food additives. Researchers are exploring its derivatives for novel aroma compounds that meet regulatory and safety standards.

From a synthetic perspective, the preparation of CAS 1510293-47-6 often involves the epoxidation of unsaturated esters, followed by selective alkylation. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh reagents. This aligns with the broader trend of developing atom-economical synthetic routes in organic chemistry.

Safety and handling of ethyl 2,3,3-triethyloxirane-2-carboxylate are also important considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. Material Safety Data Sheets (MSDS) provide detailed guidance on storage, handling, and disposal to ensure safe usage in research and industrial environments.

In summary, ethyl 2,3,3-triethyloxirane-2-carboxylate (CAS No. 1510293-47-6) is a versatile compound with significant potential in multiple fields. Its unique structure, reactivity, and applications in pharmaceuticals, flavor chemistry, and green synthesis make it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd